6-(4-bromophenyl)-4-(difluoromethyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 6-(4-bromophenyl)-4-(difluoromethyl)-1-(4-fluorophenyl)pyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C19H11BrF3N3/c20-12-3-1-11(2-4-12)17-9-15(18(22)23)16-10-24-26(19(16)25-17)14-7-5-13(21)6-8-14/h1-10,18H
• InChI Key: XWBDEPAQMHHJKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(C=NN3C4=CC=C(C=C4)F)C(=C2)C(F)F)Br
• Molecular Formula: C19H11BrF3N3
• Molecular Weight: 418.2 g/mol

Description

6-(4-bromophenyl)-4-(difluoromethyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-b]pyridine is a complex organic compound characterized by its bromophenyl, difluoromethyl, and fluorophenyl groups attached to a pyrazolo[3,4-b]pyridine core

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the construction of the pyrazolo[3,4-b]pyridine core One common approach is the cyclization of appropriate precursors under acidic or basic conditions

Industrial Production Methods: On an industrial scale, the production of this compound may involve optimized reaction conditions to maximize yield and purity. Continuous flow chemistry and other advanced techniques can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are often used.

• Substitution: Nucleophilic substitution reactions can be facilitated by reagents like sodium hydride (NaH) and various alkyl halides.

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Production of alcohols or amines.

• Substitution: Introduction of different functional groups, leading to a variety of derivatives.

Scientific Research Applications

This compound has shown promise in several scientific research applications:

• Chemistry: It can serve as a building block for the synthesis of more complex molecules.

• Biology: Its derivatives may be used in the study of biological processes and pathways.

• Industry: It may be used in the creation of advanced materials and chemical products.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. For example, it may bind to enzymes or receptors, modulating their activity and leading to desired biological outcomes. The exact mechanism would depend on the specific application and the derivatives involved.

Comparison with Similar Compounds

• 4-(difluoromethyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-b]pyridine

• 6-(4-bromophenyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-b]pyridine

• 4-(difluoromethyl)-1-(4-bromophenyl)-1H-pyrazolo[3,4-b]pyridine

Uniqueness: This compound is unique due to the combination of its bromophenyl, difluoromethyl, and fluorophenyl groups, which confer distinct chemical and biological properties compared to its similar counterparts.